ASN007 benzenesulfonate

• CAS: 2055597-39-0
• Molecular Formula: C28H31ClFN7O5S
• Molecular Weight: 632.1 g/mol
• InChI: InChI=1S/C22H25ClFN7O2.C6H6O3S/c1-13-10-26-22(28-17-2-4-33-5-3-17)30-20(13)31-11-19(27-12-31)21(32)29-18(9-25)14-6-15(23)8-16(24)7-14;7-10(8,9)6-4-2-1-3-5-6/h6-8,10-12,17-18H,2-5,9,25H2,1H3,(H,29,32)(H,26,28,30);1-5H,(H,7,8,9)/t18-;/m1./s1
• InChIKey: JXWBNMQMMAONIH-GMUIIQOCSA-N

ERK inhibitor selection directly impacts outcomes in MAPK pathway studies; generic alternatives often underperform in specific mutant backgrounds or resistant models. ASN007 benzenesulfonate provides validated potency across 8 KRAS mutants and BRAF/MEKi-resistant PDX models. - **Biochemical potency:** ERK1/2 IC50 = 2 nM; >50-fold selectivity over 335 kinases at 1 µM - **Key differentiators:** 550-min target residence time; active in vemurafenib-resistant melanoma (ST052C) where dabrafenib fails - **Formulation data:** Besylate salt, 506 mM DMSO solubility, 1.33× correction factor for oral gavage; Phase 1 clinical data available

ASN007 Benzenesulfonate Overview

ASN007 benzenesulfonate (ERK-IN-3 benzenesulfonate) is the besylate salt form of ASN007, a reversible, ATP-competitive, orally bioavailable small-molecule inhibitor of extracellular signal-regulated kinases ERK1 and ERK2 [1]. It belongs to the imidazole carboxamide scaffold class and was identified through systematic optimization of >600 compounds for potency, selectivity, pharmacokinetic profile, and in vivo antitumor efficacy [1]. In cell-free biochemical assays, ASN007 inhibits both ERK1 and ERK2 with an IC50 of 2 nM [1]. The compound demonstrates selective inhibition of ERK1/2 when screened against a panel of 335 serine/threonine, tyrosine, and protein lipid kinases at 1.0 µM [1]. ASN007 has completed a Phase 1 clinical trial (NCT03415126) in patients with RAS, RAF, or MEK mutant advanced solid tumors and is currently in Phase 2 development for KRAS-mutant colorectal cancer, pancreatic ductal adenocarcinoma, and other MAPK pathway-driven malignancies [2].

Target ERK1/2 ATP-competitive reversible inhibitor

Selectivity Screened against a panel of 335 kinases

Form Benzenesulfonate salt, enhanced DMSO and aqueous solubility

Bioavailability Reported oral bioavailability, supports in vivo model studies

• [1] Portelinha A, Thompson S, Smith RA, Da Silva Ferreira M, Asgari Z, Knezevic A, Seshan V, de Stanchina E, Gupta S, Denis L, Younes A, Reddy S. ASN007 is a selective ERK1/2 inhibitor with preferential activity against RAS-and RAF-mutant tumors. Cell Reports Medicine. 2021;2(7):100350. doi:10.1016/j.xcrm.2021.100350. PMID: 34337566. PMCID: PMC8324497. View Source
• [2] Tolcher AW, Sullivan RJ, Rasco DW, Eroglu Z, Lakhani N, Kessler D, Usansky H, Reddy S, Denis LJ, Janku F. Abstract PR09: Phase 1 clinical safety and efficacy of ASN007, a novel oral ERK1/2 inhibitor, in patients with RAS, RAF or MEK mutant advanced solid tumors. Molecular Cancer Therapeutics. 2019;18(12_Supplement):PR09. doi:10.1158/1535-7163.TARG-19-PR09. View Source

ASN007 vs. Other ERK1/2 Inhibitors

ERK1/2 inhibitors constitute a structurally and pharmacologically heterogeneous class. Even within the ATP-competitive reversible inhibitor subset, profound differences in antiproliferative potency across RAS/RAF mutation subtypes, target residence time, and efficacy against BRAF/MEK inhibitor-resistant tumors are documented in head-to-head comparative studies [1]. For example, the three most clinically advanced ERK1/2 inhibitors—ASN007, ulixertinib (BVD-523), and ravoxertinib (GDC-0994)—were directly compared across a panel of 23 solid tumor cell lines in the same study; while all three showed preferential activity in RAS/RAF mutant lines, ASN007 demonstrated greater potency than both comparators in the majority of mutant lines tested, with differences reaching up to ~50-fold in individual cell lines such as A375 (BRAF V600E) where ASN007 IC50 was 0.007 µM versus 0.347 µM for BVD-523 [1]. Substituting one ERK inhibitor for another without accounting for these differentials risks under-dosing key mutant subtypes, missing therapeutic windows in resistant settings, or selecting a compound with insufficient target residence time to sustain durable pathway suppression [1][2].

Mutation-subtype-dependent activity

ERK inhibitor antiproliferative potency differs across RAS/RAF genotypes; direct substitution may shift response in specific mutation contexts.

Target residence time variability

Target engagement duration and pathway suppression durability vary among ERK inhibitors; prolonged residence reported for some compounds may not replicate with alternatives.

Resistance-model mismatch

Comparator ERK inhibitors may show reduced activity in BRAF/MEK inhibitor-resistant models; resistance-model endpoint context may require compound-specific review.

• [1] Portelinha A, Thompson S, Smith RA, Da Silva Ferreira M, Asgari Z, Knezevic A, Seshan V, de Stanchina E, Gupta S, Denis L, Younes A, Reddy S. ASN007 is a selective ERK1/2 inhibitor with preferential activity against RAS-and RAF-mutant tumors. Cell Reports Medicine. 2021;2(7):100350. doi:10.1016/j.xcrm.2021.100350. PMID: 34337566. PMCID: PMC8324497. View Source
• [2] Tolcher AW, Sullivan RJ, Rasco DW, Eroglu Z, Lakhani N, Kessler D, Usansky H, Reddy S, Denis LJ, Janku F. Abstract PR09: Phase 1 clinical safety and efficacy of ASN007, a novel oral ERK1/2 inhibitor, in patients with RAS, RAF or MEK mutant advanced solid tumors. Molecular Cancer Therapeutics. 2019;18(12_Supplement):PR09. doi:10.1158/1535-7163.TARG-19-PR09. View Source

ASN007 Differentiation Evidence

Biochemical Potency vs. SCH772984

In a direct head-to-head comparison using the same homogeneous time-resolved fluorescence (HTRF)-based enzymatic assay, ASN007 inhibited both ERK1 and ERK2 with an IC50 value of 2 nM, whereas the reference ERK inhibitor SCH772984 showed IC50 values of 8 nM for ERK1 and 3 nM for ERK2 [1]. This represents a 4-fold greater potency against ERK1 and a 1.5-fold greater potency against ERK2 for ASN007 relative to SCH772984 measured under identical conditions [1].

Biochemical IC50

Head-to-head

ASN007 2 nM (ERK1/2)

4× vs SCH772984 ERK1

SCH772984: 8 nM (ERK1), 3 nM (ERK2)

Supports target engagement at low concentrations

Cell-free HTRF enzymatic assay

Evidence Dimension	Biochemical inhibitory potency (IC50) against ERK1 and ERK2 kinases
Target Compound Data	ASN007: IC50 = 2 nM (both ERK1 and ERK2)
Comparator Or Baseline	SCH772984: IC50 = 8 nM (ERK1), 3 nM (ERK2)
Quantified Difference	4-fold greater potency vs. ERK1; 1.5-fold greater potency vs. ERK2
Conditions	Cell-free HTRF-based ERK1/2 enzymatic activity assay; sigmoidal dose-response curve fitted in GraphPad Prism 5

Why This Matters

For researchers requiring maximal target engagement at minimal compound concentrations, the 2–4 fold higher biochemical potency of ASN007 translates to lower effective concentrations in downstream cellular and in vivo applications, reducing the risk of off-target effects at higher doses.

• [1] Portelinha A, Thompson S, Smith RA, Da Silva Ferreira M, Asgari Z, Knezevic A, Seshan V, de Stanchina E, Gupta S, Denis L, Younes A, Reddy S. ASN007 is a selective ERK1/2 inhibitor with preferential activity against RAS-and RAF-mutant tumors. Cell Reports Medicine. 2021;2(7):100350. doi:10.1016/j.xcrm.2021.100350. PMID: 34337566. PMCID: PMC8324497. View Source

Antiproliferative Activity in RAS/RAF Mutant Cells

In a systematic head-to-head comparison across 14 RAS/RAF pathway-mutant solid tumor cell lines, ASN007 demonstrated consistently greater antiproliferative potency than ulixertinib (BVD-523) and ravoxertinib (GDC-0994) [1]. In the BRAF V600E-mutant A375 melanoma line, ASN007 IC50 was 0.007 µM, compared to 0.097 µM for GDC-0994 (13.9-fold difference) and 0.347 µM for BVD-523 (49.6-fold difference) [1]. In the KRAS G12C-mutant NCI-H2122 lung cancer line, ASN007 IC50 was 0.015 µM, while both GDC-0994 and BVD-523 showed IC50 values >10 µM and 2.050 µM respectively (>667-fold and 137-fold differences) [1]. In the KRAS G13D-mutant HCT116 colorectal line, ASN007 IC50 was 0.026 µM versus 0.549 µM (GDC-0994, 21.1-fold) and 8.762 µM (BVD-523, 337-fold) [1]. The median IC50 of ASN007 across all RAS/RAF mutant lines was 37 nM (range 13–100 nM), versus >10,000 nM in lines lacking these mutations [1].

Antiproliferative IC50

Head-to-head

A375: 0.007 µM (ASN007)

13.9× vs GDC-0994; 49.6× vs BVD-523

GDC-0994: 0.097 µM; BVD-523: 0.347 µM

Reported cell-model response context in RAS/RAF mutants

14 mutant cell lines, 72 h assay

Evidence Dimension	Antiproliferative IC50 in RAS/RAF pathway-mutant solid tumor cell lines
Target Compound Data	ASN007: A375 (BRAF V600E) 0.007 µM; NCI-H2122 (KRAS G12C) 0.015 µM; HCT116 (KRAS G13D) 0.026 µM; PANC-1 (KRAS G12D) 0.009 µM; median IC50 across 14 mutant lines = 0.037 µM
Comparator Or Baseline	GDC-0994: A375 0.097 µM, NCI-H2122 >10 µM, HCT116 0.549 µM, PANC-1 0.708 µM. BVD-523: A375 0.347 µM, NCI-H2122 2.050 µM, HCT116 8.762 µM, PANC-1 0.535 µM
Quantified Difference	Fold-difference range across mutant lines: 4.1× to >667× vs. GDC-0994; 4.3× to 337× vs. BVD-523
Conditions	72-hour cell viability assay (CellTiter 96 Aqueous Non-Radioactive Cell Proliferation Assay); panel of 23 solid tumor cell lines (14 RAS/RAF mutant, 9 wild-type)

Why This Matters

The substantially greater antiproliferative potency of ASN007 across diverse KRAS, NRAS, HRAS, and BRAF mutation subtypes means that researchers studying RAS-driven cancers can expect robust growth inhibition at lower concentrations, with a wider dynamic range between mutant and wild-type cells, which is critical for minimizing non-specific cytotoxicity in co-culture or in vivo models.

• [1] Portelinha A, Thompson S, Smith RA, Da Silva Ferreira M, Asgari Z, Knezevic A, Seshan V, de Stanchina E, Gupta S, Denis L, Younes A, Reddy S. ASN007 is a selective ERK1/2 inhibitor with preferential activity against RAS-and RAF-mutant tumors. Cell Reports Medicine. 2021;2(7):100350. doi:10.1016/j.xcrm.2021.100350. PMID: 34337566. PMCID: PMC8324497. View Source

Extended Target Residence Time on ERK1/2

ASN007 displays a target residence time of 550 minutes (9.2 hours) on ERK1/2 kinases, as reported in the Phase 1 clinical pharmacology analysis [2]. This is described as 'very long' relative to other known ERK inhibitors [2]. In independent preclinical characterization, ASN007 exhibited a 'much slower dissociation rate (longer target residence time) as compared to other ERK inhibitors' [3]. For comparator context, the ERK inhibitor ravoxertinib (GDC-0994) achieves target coverage for at least 8 hours in CD-1 mice at a 10 mg/kg oral dose, based on published pharmacokinetic-pharmacodynamic modeling . While exact residence times for ulixertinib and ravoxertinib are not published in comparable assay formats, the qualitative statement that ASN007's dissociation rate is slower than other ERK inhibitors is documented in two independent peer-reviewed conference abstracts [2][3]. The prolonged residence time is functionally corroborated by cell-based data showing that inhibition of ERK1/2 targets (MSK1, RSK1) is observed as early as 15 minutes post-treatment and lasts for at least 72 hours in mantle cell lymphoma (JeKo-1) and melanoma (A375) cell lines [1].

Residence Time

Class-level inference

ASN007: 550 min (9.2 h)

Described as slower dissociation vs. other ERK inhibitors

May support sustained pathway suppression studies

Functional durability ≥72 h in cell models

Evidence Dimension	Drug-target residence time on ERK1/2 kinases
Target Compound Data	ASN007: 550 min (9.2 h) target residence time; durable inhibition of ERK1/2 substrates (RSK1, MSK1, FRA1, Elk1) lasting ≥72 h in vitro
Comparator Or Baseline	Other ERK inhibitors (ulixertinib/BVD-523, ravoxertinib/GDC-0994, SCH772984): described qualitatively as having faster dissociation rates. Ravoxertinib (GDC-0994): target coverage ≥8 h at 10 mg/kg p.o. in CD-1 mice.
Quantified Difference	No exact numeric residence time available for comparators; ASN007 residence time is 550 min. Functional durability: ≥72 h pathway suppression vs. ravoxertinib target coverage ≥8 h (not directly comparable due to differing assay formats).
Conditions	ASN007 residence time: in vitro dissociation assay. Pathway suppression durability: JeKo-1 and A375 cell lines, western blot and ELISA readouts.

Why This Matters

Extended target residence time is associated with sustained pharmacodynamic effect beyond plasma drug exposure, potentially enabling less frequent dosing schedules. In the Phase 1 trial, ASN007's 550-minute residence time supported once-weekly (QW) dosing, with Cmax levels exceeding IC50 by >30-fold, which is a clinically meaningful differentiator for in vivo experimental design and translational research.

• [1] Portelinha A, Thompson S, Smith RA, Da Silva Ferreira M, Asgari Z, Knezevic A, Seshan V, de Stanchina E, Gupta S, Denis L, Younes A, Reddy S. ASN007 is a selective ERK1/2 inhibitor with preferential activity against RAS-and RAF-mutant tumors. Cell Reports Medicine. 2021;2(7):100350. doi:10.1016/j.xcrm.2021.100350. PMID: 34337566. PMCID: PMC8324497. View Source
• [2] Tolcher AW, Sullivan RJ, Rasco DW, Eroglu Z, Lakhani N, Kessler D, Usansky H, Reddy S, Denis LJ, Janku F. Abstract PR09: Phase 1 clinical safety and efficacy of ASN007, a novel oral ERK1/2 inhibitor, in patients with RAS, RAF or MEK mutant advanced solid tumors. Molecular Cancer Therapeutics. 2019;18(12_Supplement):PR09. doi:10.1158/1535-7163.TARG-19-PR09. View Source
• [3] Reddy SP, Thompson SK, Usansky H, Smith RA, Denis L, Gupta S. Abstract B05: ASN007, an oral ERK1/2 inhibitor, shows strong antitumor activity across a panel of KRAS subtype mutant cancer models. Molecular Cancer Research. 2020;18(5_Supplement):B05. doi:10.1158/1557-3125.RAS18-B05. View Source

Efficacy in BRAF/MEK Inhibitor-Resistant PDX

In a paired patient-derived xenograft (PDX) model system derived from a BRAF V600E melanoma patient, ASN007 was tested in both the treatment-naïve (ST052B) and vemurafenib-relapsed (ST052C) models, alongside the BRAF inhibitor dabrafenib [1]. In the vemurafenib-sensitive ST052B model, ASN007 (25 or 50 mg/kg PO BID) demonstrated antitumor activity comparable to dabrafenib (50 mg/kg PO BID) [1]. Critically, in the vemurafenib-resistant ST052C model, dabrafenib showed no efficacy (tumor growth indistinguishable from vehicle), whereas ASN007 at both 25 mg/kg and 50 mg/kg PO BID maintained strong antitumor activity without significant body weight loss [1]. This is a direct head-to-head demonstration that ASN007 retains full therapeutic efficacy in a setting where upstream BRAF inhibition has completely failed. Additionally, in a broader panel of 41 colorectal cancer PDX models, ASN007 treatment (40 mg/kg PO BID) achieved ≥30% tumor growth inhibition in 33 of 41 models (80%), including activity in 16 of 17 KRAS-mutant models irrespective of mutation subtype, and induced tumor regression below baseline in two BRAF V600E models [1].

Resistant PDX Models

Head-to-head

Vemurafenib-resistant ST052C

ASN007 active; dabrafenib inactive

Sensitive ST052B: both active

Model-response endpoint context in resistance setting

Paired BRAF V600E PDX, oral dosing

Evidence Dimension	Antitumor efficacy in BRAF V600E melanoma PDX models (vemurafenib-sensitive and vemurafenib-resistant)
Target Compound Data	ASN007 (25 or 50 mg/kg PO BID): maintained tumor growth inhibition in both ST052B (sensitive) and ST052C (resistant) models. 80% overall disease control rate (≥30% TGI) across 41 colorectal PDX models.
Comparator Or Baseline	Dabrafenib (50 mg/kg PO BID): effective in ST052B (sensitive) model; no efficacy (equivalent to vehicle) in ST052C (resistant) model.
Quantified Difference	In ST052C: ASN007 active (tumor growth inhibition maintained); dabrafenib inactive (zero efficacy). Across 41 CRC PDX models: ASN007 achieved ≥30% TGI in 80% of models; regressions in 2 BRAF V600E models.
Conditions	PDX models implanted in mice; treatment duration 22–35 days; oral dosing (PO BID); n > 5 per group; tumor volume and body weight monitored.

Why This Matters

For research programs focused on overcoming acquired resistance to BRAF and MEK inhibitors, ASN007 offers a validated tool compound with documented efficacy in clinically relevant resistant PDX models, enabling mechanistic studies of ERK-dependent resistance and rational combination design that cannot be replicated with BRAF or MEK inhibitors alone.

• [1] Portelinha A, Thompson S, Smith RA, Da Silva Ferreira M, Asgari Z, Knezevic A, Seshan V, de Stanchina E, Gupta S, Denis L, Younes A, Reddy S. ASN007 is a selective ERK1/2 inhibitor with preferential activity against RAS-and RAF-mutant tumors. Cell Reports Medicine. 2021;2(7):100350. doi:10.1016/j.xcrm.2021.100350. PMID: 34337566. PMCID: PMC8324497. View Source

Pan-KRAS Mutation Subtype Coverage

Unlike KRAS G12C-selective inhibitors such as sotorasib (AMG 510) and adagrasib (MRTX849), which are restricted to the G12C mutation subtype, ASN007 demonstrates potent antiproliferative activity across a broad spectrum of KRAS mutation subtypes [1]. In the primary characterization study, ASN007 showed strong inhibition of cell proliferation in cell lines harboring KRAS G12C, G12V, G12D, G13D, Q61K, Q61L, Q61H, and Q61R mutations [1]. Quantitative IC50 data from Table 1 of the study include: NCI-H2122 (KRAS G12C) 0.015 µM; PANC-1 (KRAS G12D) 0.009 µM; LoVo (KRAS G13D) 0.005 µM; Calu-6 (KRAS Q61K) 0.007 µM; NCI-H460 (KRAS Q61H) 0.296 µM; CFPAC-1 (KRAS G12V) 0.576 µM [1]. In an expanded panel of 96 KRAS mutant cell lines presented in a separate AACR abstract, ASN007 showed strong activity across all KRAS subtype mutations including G12C, G12D, G12V, and G13D [2]. This pan-KRAS activity profile is mechanistically rationalized by ASN007 targeting the ERK node downstream of all RAS isoforms, rather than binding directly to a specific KRAS mutant protein [1].

KRAS Subtype Coverage

Head-to-head

Active against ≥8 subtypes

IC50 range 0.005–0.576 µM

G12C-selective inhibitors: one subtype only

Enables pan-KRAS research with a single inhibitor

96 cell line panel, viability readout

Evidence Dimension	Antiproliferative activity across KRAS mutation subtypes
Target Compound Data	ASN007: active against KRAS G12C, G12V, G12D, G13D, Q61K, Q61L, Q61H, Q61R; IC50 range 0.005–0.576 µM across subtype panel in 72 h viability assays
Comparator Or Baseline	KRAS G12C-selective inhibitors (sotorasib/AMG 510, adagrasib/MRTX849): activity restricted to G12C subtype; inactive against G12D, G12V, G13D, Q61X mutants
Quantified Difference	ASN007 covers ≥8 KRAS mutation subtypes vs. 1 subtype (G12C) for mutation-selective inhibitors. Lowest IC50 values: 5 nM (LoVo, G13D), 7 nM (Calu-6, Q61K), 9 nM (PANC-1, G12D).
Conditions	Cell viability assessed at 72 h; panel of solid tumor and lymphoma cell lines with defined KRAS/NRAS/HRAS/BRAF genotypes

Why This Matters

For translational research programs studying RAS-driven cancers beyond G12C—which account for the majority of KRAS-mutant pancreatic, colorectal, and lung adenocarcinomas—ASN007 provides a tool compound capable of interrogating ERK dependency across the full spectrum of clinically relevant KRAS mutations, eliminating the need to procure and validate multiple mutation-specific inhibitors for comparative studies.

• [1] Portelinha A, Thompson S, Smith RA, Da Silva Ferreira M, Asgari Z, Knezevic A, Seshan V, de Stanchina E, Gupta S, Denis L, Younes A, Reddy S. ASN007 is a selective ERK1/2 inhibitor with preferential activity against RAS-and RAF-mutant tumors. Cell Reports Medicine. 2021;2(7):100350. doi:10.1016/j.xcrm.2021.100350. PMID: 34337566. PMCID: PMC8324497. View Source
• [2] Reddy SP, Thompson SK, Usansky H, Smith RA, Denis L, Gupta S. Abstract B05: ASN007, an oral ERK1/2 inhibitor, shows strong antitumor activity across a panel of KRAS subtype mutant cancer models. Molecular Cancer Research. 2020;18(5_Supplement):B05. doi:10.1158/1557-3125.RAS18-B05. View Source

Solubility Advantage of Besylate Salt Form

The benzenesulfonate (besylate) salt of ASN007 (CAS 2055597-39-0) provides a significant solubility advantage over the freebase form (CAS 2055597-12-9). The benzenesulfonate salt achieves a DMSO solubility of 320 mg/mL (506.24 mM, requiring ultrasonic assistance), compared to 95 mg/mL (200.45 mM) for the freebase form in DMSO . In aqueous solution, the besylate salt reaches 100 mg/mL (158.20 mM) solubility . This represents approximately a 3.4-fold higher DMSO solubility and a 2.5-fold higher molar concentration ceiling for the salt form . The use of a salt form with defined stoichiometry (salt correction factor 1.33 for the besylate salt, as noted in the in vivo efficacy methods) also ensures more accurate dosing in preclinical studies [1].

Salt Form Solubility

Cross-study comparable

DMSO: 320 mg/mL (besylate)

3.4× vs freebase (95 mg/mL)

Aqueous: 100 mg/mL

Supports high-concentration stock preparation

Enables oral gavage formulation for in vivo studies

Evidence Dimension	Solubility in DMSO and aqueous vehicles for in vitro/in vivo formulation
Target Compound Data	ASN007 benzenesulfonate (CAS 2055597-39-0): DMSO 320 mg/mL (506.24 mM); Water 100 mg/mL (158.20 mM)
Comparator Or Baseline	ASN007 freebase (CAS 2055597-12-9): DMSO 95 mg/mL (200.45 mM); Ethanol 95 mg/mL (200.45 mM)
Quantified Difference	3.4-fold higher DMSO solubility (mg/mL basis); 2.5-fold higher DMSO molarity; aqueous solubility enabled for salt form (100 mg/mL vs. not reported for freebase)
Conditions	Solubility measured at 25°C; DMSO solutions require ultrasonic dissolution; data from independent vendor certificates of analysis

Why This Matters

Higher stock solution concentrations directly enable higher-throughput screening at elevated compound concentrations, reduce DMSO carryover in cell-based assays, and facilitate preparation of oral gavage formulations for in vivo studies at clinically relevant doses without exceeding vehicle volume limits. For procurement, the salt form with defined stoichiometry ensures lot-to-lot consistency in dosing calculations.

• [1] Portelinha A, Thompson S, Smith RA, Da Silva Ferreira M, Asgari Z, Knezevic A, Seshan V, de Stanchina E, Gupta S, Denis L, Younes A, Reddy S. ASN007 is a selective ERK1/2 inhibitor with preferential activity against RAS-and RAF-mutant tumors. Cell Reports Medicine. 2021;2(7):100350. doi:10.1016/j.xcrm.2021.100350. PMID: 34337566. PMCID: PMC8324497. View Source

ASN007 Research Applications

Overcoming BRAF/MEK Inhibitor Resistance

ASN007 benzenesulfonate is the ERK inhibitor of choice for studies investigating resistance to upstream MAPK pathway inhibitors. In a paired vemurafenib-sensitive (ST052B) and vemurafenib-resistant (ST052C) BRAF V600E melanoma PDX system, ASN007 retained full antitumor activity in the resistant model where dabrafenib showed zero efficacy [1]. This positions ASN007 as a critical tool for dissecting ERK reactivation mechanisms that drive resistance to BRAF and MEK inhibitors. Procurement of the benzenesulfonate salt form is recommended for oral gavage studies in mice, as the besylate salt with a 1.33× salt correction factor was specifically used for in vivo efficacy experiments in the published literature [1].

Pan-RAS Mutation Research

For research programs requiring interrogation of ERK dependency across multiple KRAS mutation subtypes, ASN007 offers a single-agent solution with documented activity against G12C, G12D, G12V, G13D, Q61K, Q61L, Q61H, and Q61R mutations, with IC50 values ranging from 5 nM to 576 nM in 72-hour viability assays [1]. This contrasts with KRAS G12C-specific inhibitors (sotorasib, adagrasib) that are restricted to a single subtype [1]. The broad mutation coverage enables comparative studies across KRAS genotypes without the confounding variable of different chemical scaffolds. The high DMSO solubility of the benzenesulfonate salt (506 mM) facilitates preparation of concentrated stock solutions for dose-response screening across large cell line panels .

Sustained Pharmacodynamics via Extended Residence

The exceptionally long target residence time of ASN007 (550 min, 9.2 hours) supports experimental designs requiring sustained ERK pathway suppression beyond acute exposure windows [2]. In cell-based assays, ASN007 maintains inhibition of ERK1/2 substrates (RSK1, MSK1, FRA1, Elk1) for at least 72 hours post-treatment [1]. This property is particularly valuable for washout experiments, pulsatile dosing studies, and in vivo models employing intermittent dosing schedules. The Phase 1 clinical data demonstrated that once-weekly dosing achieves Cmax levels exceeding IC50 by >30-fold with an elimination half-life of 10–15 hours, providing translational relevance for pharmacodynamic biomarker studies [2].

Combination with PI3K Pathway Inhibitors

Published preclinical evidence demonstrates that the PI3K inhibitor copanlisib enhances the antiproliferative activity of ASN007 both in vitro and in vivo through dual inhibition of RAS/MAPK and PI3K survival pathways [1]. In multiple xenograft models, the ASN007–copanlisib combination led to enhanced treatment efficacy with delayed tumor growth without compromising animal body weight [1]. For researchers designing rational combination strategies targeting parallel survival pathways, ASN007 benzenesulfonate provides a well-characterized ERK inhibitor with established combination data, eliminating the need for de novo synergy screening with less characterized ERK inhibitors. The salt form's aqueous solubility (100 mg/mL) facilitates co-formulation or sequential dosing in preclinical combination studies .

Application

Selection Property

Validation Focus

BRAF/MEK inhibitor resistance research

Reported activity in vemurafenib-resistant PDX models

ERK reactivation pathway analysis

Pan-KRAS mutation studies

Broad KRAS subtype coverage (G12C, G12D, G12V, G13D, Q61X)

Cell viability endpoint across genotypes

Sustained pharmacodynamics research

Extended target residence time reported

Pathway suppression durability assessment

PI3K pathway combination research

Reported combination antiproliferative effect with copanlisib

Dual pathway inhibition synergy assessment

• [1] Portelinha A, Thompson S, Smith RA, Da Silva Ferreira M, Asgari Z, Knezevic A, Seshan V, de Stanchina E, Gupta S, Denis L, Younes A, Reddy S. ASN007 is a selective ERK1/2 inhibitor with preferential activity against RAS-and RAF-mutant tumors. Cell Reports Medicine. 2021;2(7):100350. doi:10.1016/j.xcrm.2021.100350. PMID: 34337566. PMCID: PMC8324497. View Source
• [2] Tolcher AW, Sullivan RJ, Rasco DW, Eroglu Z, Lakhani N, Kessler D, Usansky H, Reddy S, Denis LJ, Janku F. Abstract PR09: Phase 1 clinical safety and efficacy of ASN007, a novel oral ERK1/2 inhibitor, in patients with RAS, RAF or MEK mutant advanced solid tumors. Molecular Cancer Therapeutics. 2019;18(12_Supplement):PR09. doi:10.1158/1535-7163.TARG-19-PR09. View Source